Cas no 214701-49-2 (1-(5-Bromopyridin-2-yl)ethanone)

1-(5-Bromopyridin-2-yl)ethanone structure
214701-49-2 structure
Product Name:1-(5-Bromopyridin-2-yl)ethanone
CAS No:214701-49-2
Molecular Formula:C7H6BrNO
Molecular Weight:200.03264093399
MDL:MFCD04974523
CID:66898
PubChem ID:23145345

1-(5-Bromopyridin-2-yl)ethanone Properties

Names and Identifiers

    • 2-Acetyl-5-bromopyridine
    • 1-(5-Bromopyridin-2-yl)ethanone
    • 1-(5-Bromo-2-pyridyl)ethanone
    • 1-(5-bromo-pyridin-2-yl)ethanone
    • 1-(5-BROMO-PYRIDIN-2-YL)-ETHANONE
    • 5-Bromo-2-acetopyridine
    • 5-Bromo-2-Acetylpyridine
    • J-400232
    • AM20050947
    • 1-(5-bromopyridin-2-yl) ethanone
    • CS-W003223
    • 3-BROMO-6-ACETYLPYRIDINE
    • SCHEMBL471438
    • Ethanone, 1-(5-bromo-2-pyridinyl)-
    • AC-22884
    • IDZRAUUUHXQGKC-UHFFFAOYSA-N
    • 214701-49-2
    • AKOS015837728
    • MFCD04974523
    • FT-0649143
    • A4623
    • SY028282
    • 1-(5-BROMO-(PYRIDIN-2-YL))-ETHANONE
    • EN300-103601
    • AB21518
    • 1-(5-bromopyridin-2-yl)ethan-1-one
    • W-205522
    • 1-(5-BROMO-2-PYRIDINYL)ETHANONE
    • DTXSID90630971
    • FS-2430
    • (5-bromopyridin-2-yl)ethanone
    • DB-005052
    • 1-(5-Bromopyridin-2-yl)ethanone; 2-Acetyl-5-bromopyridine
    • MDL: MFCD04974523
    • InChIKey: IDZRAUUUHXQGKC-UHFFFAOYSA-N
    • Inchi: 1S/C7H6BrNO/c1-5(10)7-3-2-6(8)4-9-7/h2-4H,1H3
    • SMILES: BrC1=CN=C(C(C)=O)C=C1

Computed Properties

  • Exact Mass: 198.96328g/mol
  • Surface Charge: 0
  • XLogP3: 1.6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 198.96328g/mol
  • Monoisotopic Mass: 198.96328g/mol
  • Topological Polar Surface Area: 30Ų
  • Heavy Atom Count: 10
  • Complexity: 138
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 2.04670
  • PSA: 29.96000
  • Boiling Point: 257.2°C at 760 mmHg
  • Melting Point: Not available
  • Vapor Pressure: Not available
  • Flash Point: 109.4 °C
  • Color/Form: White to Yellow Solid
  • Density: 1.534

1-(5-Bromopyridin-2-yl)ethanone Security Information

1-(5-Bromopyridin-2-yl)ethanone Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-Bromopyridin-2-yl)ethanone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0033JA-250mg
2-Acetyl-5-bromopyridine
214701-49-2 98%
250mg
$5.00 2025-02-19
A2B Chem LLC
AB43750-250mg
1-(5-Bromopyridin-2-yl)ethanone
214701-49-2 98%
250mg
$5.00 2024-04-20
Aaron
AR0033RM-250mg
2-Acetyl-5-bromopyridine
214701-49-2 97%
250mg
$3.00 2025-01-21
abcr
AB172464-250 mg
1-(5-Bromo-pyridin-2-yl)-ethanone, 95%; .
214701-49-2 95%
250MG
€75.50 2022-06-11
Advanced ChemBlocks
O30755-25G
1-(5-bromopyridin-2-yl)ethanone
214701-49-2 95%
25G
$110 2023-09-15
Alichem
A029168715-10g
1-(5-Bromo-pyridin-2-yl)-ethanone
214701-49-2 98%
10g
$187.65 2023-09-02
Apollo Scientific
OR51752-1g
2-Acetyl-5-bromopyridine
214701-49-2
1g
£15.00 2025-02-20
AstaTech
56961-1/G
5-BROMO-2-ACETOPYRIDINE
214701-49-2 97%
1g
$45 2023-09-17
Enamine
EN300-103601-0.05g
1-(5-bromopyridin-2-yl)ethan-1-one
214701-49-2 95%
0.05g
$19.0 2023-10-28
Matrix Scientific
073338-1g
2-Acetyl-5-bromopyridine, 95+%
214701-49-2 95+%
1g
$49.00 2023-09-08

1-(5-Bromopyridin-2-yl)ethanone Synthesis

1-(5-Bromopyridin-2-yl)ethanone Suppliers

atkchemica
Gold Member
Audited Supplier Audited Supplier
(CAS:214701-49-2)1-(5-Bromopyridin-2-yl)ethanone
Order Number:CL6694
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:26
Price($):discuss personally

1-(5-Bromopyridin-2-yl)ethanone Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:214701-49-2)1-(5-BROMO-PYRIDIN-2-YL)-ETHANONE
sfd3135
Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:214701-49-2)1-(5-Bromopyridin-2-yl)ethanone
A4623
Purity:99%/99%
Quantity:100g/500g
Price($):266.0/1178.0